Cas no 2006333-41-9 (trans-4-fluoropyrrolidin-3-ol;hydrochloride)

• Product Name: trans-4-fluoropyrrolidin-3-ol;hydrochloride
• CAS No: 2006333-41-9
• MF: C₄H₉ClFNO
• MW: 141.571763753891
• MDL: MFCD23105899
• CID: 4633412
• PubChem ID: 72207823
• Update Time: 2025-05-20

trans-4-fluoropyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride
• cis 4-fluoropyrrolidin-3-ol hydrochloride
• 3-Pyrrolidinol, 4-fluoro-, hydrochloride (1:1), (3R,4R)-rel-
• (3S,4R)-4-Fluoropyrrolidin-3-ol;hydrochloride
• trans-4-fluoropyrrolidin-3-ol;hydrochloride
• rac-(3R,4R)-4-fluoropyrrolidin-3-ol hydrochloride
• SCHEMBL18397833
• AS-34647
• MFCD27978542
• trans-4-Fluoro-3-hydroxypyrrolidine hydrochloride
• (3R,4R)-4-fluoropyrrolidin-3-olhydrochloride
• trans-4-Fluoropyrrolidin-3-ol hydrochloride
• (3R,4R)-4-Fluoro-3-pyrrolidinol hydrochloride
• CS-0054190
• MFCD23105899
• (3R,4R)-4-fluoropyrrolidin-3-ol;hydrochloride
• DB-145857
• YKC53025
• (3R,4R)-4-fluoropyrrolidin-3-ol hydrochloride
• MFCD29907324
• AKOS025396181
• (3R,4R)-4-Fluoro-3-hydroxypyrrolidine HCl
• 2006333-41-9
• PB36321
• EN300-258113
• 1523530-25-7
• trans-4-Fluoro-3-hydroxypyrrolidine HCl
• (3R,4R)-4-Fluoro-3-pyrrolidinol HCl
• Z2307368320
• EN300-317085

• MDL： MFCD23105899
• Inchi： 1S/C4H8FNO.ClH/c5-3-1-6-2-4(3)7;/h3-4,6-7H,1-2H2;1H/t3-,4+;/m1./s1
• InChI Key： ZZJHCOUWDLIGPH-HJXLNUONSA-N
• SMILES： Cl.F[C@@H]1CNC[C@@H]1O

Computed Properties

• Exact Mass: 141.0356698g/mol
• Monoisotopic Mass: 141.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on trans-4-fluoropyrrolidin-3-ol;hydrochloride

Introduction to trans-4-fluoropyrrolidin-3-ol hydrochloride (CAS No. 2006333-41-9)

trans-4-fluoropyrrolidin-3-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2006333-41-9, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug development, particularly in the areas of central nervous system (CNS) disorders and oncology.

The fluoropyrrolidine core of this molecule imparts distinct physicochemical properties, including enhanced metabolic stability and improved bioavailability, which are critical factors in the design of novel therapeutic agents. The presence of a fluorine atom at the 4-position of the pyrrolidine ring further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets. This feature has been leveraged in medicinal chemistry to optimize pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their versatile applications in drug discovery. trans-4-fluoropyrrolidin-3-ol hydrochloride is no exception, with studies highlighting its potential as a scaffold for developing small-molecule inhibitors. Its structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in treating neurological and oncological conditions. The hydrochloride salt form enhances the compound's solubility, facilitating its use in both in vitro and in vivo experimental settings.

One of the most compelling aspects of trans-4-fluoropyrrolidin-3-ol hydrochloride is its reported activity as a modulator of neurotransmitter systems. Preclinical studies have suggested that this compound may interact with receptors and enzymes involved in regulating mood, cognition, and pain perception. The fluorine atom's ability to influence receptor binding affinity has been particularly well-documented, making it an attractive moiety for designing next-generation therapeutics that require high selectivity.

The pharmaceutical industry has shown considerable interest in fluorinated compounds due to their favorable pharmacological properties. trans-4-fluoropyrrolidin-3-ol hydrochloride exemplifies this trend, with researchers exploring its potential applications in treating conditions such as depression, anxiety, and chronic pain. Its molecular structure allows for modifications that can fine-tune its pharmacological activity, enabling the development of more potent and selective drugs.

Advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated derivatives like trans-4-fluoropyrrolidin-3-ol hydrochloride on a scalable basis. These synthetic strategies often involve multi-step processes that incorporate fluorinating agents to introduce the fluorine atom at the desired position. The efficiency and yield of these synthetic routes are crucial for translating laboratory discoveries into viable clinical candidates.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability under various storage conditions. This is particularly important for pharmaceutical formulations, where maintaining chemical integrity over time is essential for ensuring drug efficacy and safety. The salt form also facilitates precise dosing, which is critical for therapeutic applications where dosage accuracy can significantly impact treatment outcomes.

In conclusion, trans-4-fluoropyrrolidin-3-ol hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable asset for drug discovery efforts targeting CNS disorders and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.